4-(bromomethyl)-4-ethyloxane
Overview
Description
4-(Bromomethyl)-4-ethyloxane (4-BE) is an organic compound with a molecular formula of C5H9BrO. It is a colorless, volatile liquid with a boiling point of 90°C and a molar mass of 173.0 g/mol. 4-BE is a versatile synthetic intermediate and has been widely used in the synthesis of a variety of compounds due to its reactivity and stability. It is also used as a reagent in the preparation of a variety of compounds and as a catalyst in the synthesis of other compounds.
Mechanism of Action
The mechanism of action of 4-(bromomethyl)-4-ethyloxane is not fully understood. However, it is believed that the bromine atom in the molecule is responsible for its reactivity. The bromine atom is electron-withdrawing, which makes the molecule more reactive and increases its reactivity with other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(bromomethyl)-4-ethyloxane are not fully understood. However, it is known to be toxic to aquatic organisms, and has been found to be a potential environmental hazard. It has also been found to be a potential human carcinogen.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(bromomethyl)-4-ethyloxane in laboratory experiments is its reactivity and stability. It is also relatively inexpensive and easy to obtain. However, it is toxic and should be handled with care. It should also be stored in a cool, dry place, and away from direct sunlight.
Future Directions
Future research on 4-(bromomethyl)-4-ethyloxane could focus on its biochemical and physiological effects. Additionally, further research could be done to improve the synthesis methods of 4-(bromomethyl)-4-ethyloxane, and to develop new uses for the compound. Additionally, research could be done to develop more efficient methods of removing 4-(bromomethyl)-4-ethyloxane from the environment. Finally, research could be done to identify more effective ways of handling and storing 4-(bromomethyl)-4-ethyloxane.
Synthesis Methods
4-(bromomethyl)-4-ethyloxane can be synthesized in a variety of ways. The most common method is the reaction of ethyl bromide and ethyl oxalate in the presence of a base such as sodium hydroxide. This reaction produces 4-(bromomethyl)-4-ethyloxane and sodium bromide as a by-product. Other methods include the reaction of ethyl bromide and ethylene glycol in the presence of a base, and the reaction of ethyl bromide and ethyl acetate in the presence of a base.
Scientific Research Applications
4-(bromomethyl)-4-ethyloxane has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals and agrochemicals. It has also been used in the synthesis of polymers, and as a catalyst in the synthesis of other compounds. Additionally, 4-(bromomethyl)-4-ethyloxane has been used in the synthesis of a range of other compounds, including dyes, pigments, and surfactants.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(bromomethyl)-4-ethyloxane involves the reaction of 4-ethyloxetan-2-one with bromomethane in the presence of a base to form the desired product.", "Starting Materials": [ "4-ethyloxetan-2-one", "Bromomethane", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 4-ethyloxetan-2-one and bromomethane to a reaction flask", "Add base to the reaction mixture to initiate the reaction", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool and then extract the product with a suitable solvent", "Purify the product by distillation or recrystallization" ] } | |
CAS RN |
1262408-34-3 |
Product Name |
4-(bromomethyl)-4-ethyloxane |
Molecular Formula |
C8H15BrO |
Molecular Weight |
207.1 |
Purity |
95 |
Origin of Product |
United States |
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